![molecular formula C13H10BrF3N2O2 B2779105 5-Bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione CAS No. 2102411-35-6](/img/structure/B2779105.png)
5-Bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione is an intermediate in the synthesis of Elagolix, a gonadotropin-releasing hormone antagonist (GnRH) used in the treatment of endometriosis .
Molecular Structure Analysis
The molecular formula of this compound is C13H10BrF3N2O2 . Unfortunately, the specific molecular structure analysis is not available in the current resources.Physical And Chemical Properties Analysis
The predicted density of this compound is 1.635±0.06 g/cm3 . The predicted pKa is 7.91±0.40 .Scientific Research Applications
Anticancer Activity
Compounds structurally related to 5-Bromo-6-methyl-1-{[2-(trifluoromethyl)phenyl]methyl}-1,2,3,4-tetrahydropyrimidine-2,4-dione have been explored for their anticancer properties. For example, a compound synthesized through the modified Schotten-Baumann reaction exhibited significant anticarcinogenic activity against HL-60 and BEL-7402 cancer cells, indicating the potential of similar compounds in anticancer drug development (Miao, Q., Yan, X., & Zhao, K., 2010).
Antimicrobial Activity
Derivatives of tetrahydropyrimidine diones have shown promising antimicrobial activities. A particular synthesis method developed for tetrahydropyrimidine diones enabled the production of compounds with activity against strains of Staphylococcus aureus, Escherichia coli, and Bacillus subtilis, highlighting their potential as antimicrobial agents (Vlasov, S., Osolodchenko, T., Kovalenko, S., & Chernykh, V., 2015).
Molecular Structure Analysis
The crystal structures and molecular interactions of trifluoromethyl-substituted compounds, including those with tetrahydropyrimidine rings, have been thoroughly analyzed. These studies provide valuable insights into the molecular configurations that contribute to their biological activities and can inform the design of new compounds with enhanced properties (Li, B., Lan, Y. M., Hsu, C. T., Liu, Z. L., Song, H. B., Wu, C., & Yang, H. Z., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-bromo-6-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrF3N2O2/c1-7-10(14)11(20)18-12(21)19(7)6-8-4-2-3-5-9(8)13(15,16)17/h2-5H,6H2,1H3,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTIHYBIFFOTHNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=O)N1CC2=CC=CC=C2C(F)(F)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrF3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2102411-35-6 |
Source
|
Record name | 5-Bromo-6-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]-2,4(1H,3H)-pyrimidinedione | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M5TV2A9ER5 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.